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Compound Focus: Momelotinib

CAS No.: 1056634-68-4

Cat. No.: S001626

Clinical Evidence in JAKi-Experienced Patients

The table below summarizes key efficacy data for memelotinib in JAK inhibitor-experienced patients from

pivotal Phase 3 trials.

Trial Study Design & Patient Key Efficacy Findings in JAKi-
Name Population Experienced Patients

Citation

| MOMENTUM | JAKi-exp patients with anemia randomized to MMB (200 mg QD) vs. danazol (300 mg
BID) for 24 weeks; primary endpoint: TSS response. | - TSS Response: 25% vs. 9% (danazol)

e Tl Rate: 30% vs. 20% (danazol)

e SV Reduction 235%: 40% vs. 6% (danazol) | [1] [2] | | SIMPLIFY-2 | JAKi-exp patients randomized to
MMB (200 mg QD) vs. Best Available Therapy (BAT; 88.5% ruxolitinib) for 24 weeks; primary
endpoint: SV reduction 235%. | - SV Reduction 235%: 7% vs. 6% (BAT) [non-significant]

e Tl Rate: 43% vs. 21% (BAT) | [1] |

Abbreviations: JAKi-exp: JAK inhibitor-experienced; MMB: Momelotinib; QD: once daily; BID: twice
daily; TSS: Total Symptom Score; TI: Transfusion Independence; SV: Spleen Volume; BAT: Best Available
Therapy.
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Safety Profile & Management Guidelines

Long-term integrated safety data from 725 patients across clinical trials show that momelotinib's adverse
events (AEs) are mostly grade 1 or 2, non-cumulative, and associated with low discontinuation rates [1]. The

following guide addresses common AEs and management.

Adverse Event / Incidence & Management & Dose Modification
Issue Characteristics Guidelines

| Thrombocytopenia | - Any grade: 25%

e Grade =3: Not specified

e Most common reason for discontinuation (4%) [1] | - Baseline 2100 x 10°/L: | to 150 mg for platelets
20-<50 x 10°/L; interrupt until =50 x 10°/L for <20 x 10°/L, then restart 50 mg below last dose.

¢ Baseline <50 x 10°/L: Interrupt for <20 x 10°/L until recovery to baseline, restart 50 mg below last
dose [3]. | | Anemia | Any grade: 23% [1] | Note: Momelotinib has demonstrated benefits in
improving anemia and reducing transfusion burden. No specific dose modifications for anemia are
listed; manage supportively [1] [4]. | | Diarrhea | - Any grade: 27%

e Grade 23: 3% [1] | Typically manageable; provide supportive care. For Grade 3 or higher, interrupt
until resolves to <Grade 1, then restart at a reduced dose [3]. | | Hepatotoxicity | - Any grade
ALT/AST elevation: 23-24%

e Grade 3/4: 1-1.5% [3] [5] | - For ALTIAST >5x ULN or bilirubin >2x ULN: Interrupt dose. Restart at a
reduced dose (50 mg below) only after levels resolve to <2x ULN/baseline and bilirubin to <1.5x
ULN/baseline.

e Permanently discontinue if recurrence [3]. | | Neutropenia | - Any grade: 7%

e Severe (ANC <0.5 x 10°/L): 2% [1] [3] | - ANC <0.5 x 10°/L: Interrupt treatment until ANC =0.75 x
10°/L, then restart at a reduced dose (50 mg below last given dose) [3]. | | Infections | - Any infection:
38%

e Serious infections: 13% [3] [5] | Delay starting therapy in patients with active infections. Monitor for
signs/symptoms and initiate appropriate treatment promptly [3] [5]. | | Peripheral Neuropathy | Not
guantified in pooled analysis; incidence did not increase over time [1] | Monitor patients for symptoms.
The analysis noted no cumulative toxicity [1]. |

Mechanism of Action & Signaling Pathways
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Momelotinib's unique activity in anemic patients is due to its dual inhibitory profile. The diagram below

illustrates its key targets and downstream effects.

JAK-STAT Pathway Inhibition

Pro-inflammatory
Cytokines

Momelotinib

ACV

1 Pathway Inhibition

Improved
Constitutional Symptoms

Hepcidin
Production

Reduced
Splenomegaly

Increased Iron
Availability

Enhanced
Erythropoiesis

Improved Anemia &
Transfusion Independence

Click to download full resolution via product page

Diagram Explanation: Momelotinib simultaneously inhibits ACVR1 and JAK1/JAK2.

¢ JAK1/JAK2 Inhibition: Suppresses pro-inflammatory cytokine signaling, leading to reductions in
splenomegaly and constitutional symptoms [1] [4].

e ACVR1 Inhibition: Blocks the activin receptor, a key regulator of iron homeostasis. This reduces the
production of the hormone hepcidin in the liver, which subsequently increases circulating iron
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availability for erythropoiesis in the bone marrow. This unique mechanism underlines momelotinib's
ability to improve anemia [1] [4] [2].

Key Considerations for Researchers

¢ Patient Selection: Momelotinib is particularly suited for the subset of JAKi-experienced patients
who struggle with significant, transfusion-requiring anemia, as it uniquely addresses this unmet need

[4] [2].

e Combination Potential: The distinct mechanism of ACVR1 inhibition opens avenues for research
beyond myelofibrosis, such as in myelodysplastic syndromes (MDS) with ring sideroblasts, where
iron-restricted erythropoiesis is also a feature [4].

¢ Long-Term Safety: Integrated analysis confirms that momelotinib's safety profile is consistent over
time, with no evidence of cumulative toxicity. This is an important consideration for long-term
treatment plans and clinical trial design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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